Cas no 2229546-49-8 ((3-chloro-2-methoxyphenyl)methyl sulfamate)

• Product Name: (3-chloro-2-methoxyphenyl)methyl sulfamate
• CAS No: 2229546-49-8
• MF: C₈H₁₀ClNO₄S
• MW: 251.687300205231
• CID: 6296213
• PubChem ID: 165636920
• Update Time: 2025-06-13

(3-chloro-2-methoxyphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3-chloro-2-methoxyphenyl)methyl sulfamate
• 2229546-49-8
• EN300-1989163

• Inchi： 1S/C8H10ClNO4S/c1-13-8-6(3-2-4-7(8)9)5-14-15(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
• InChI Key： KJGDJMZCOOPZBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)COS(N)(=O)=O

Computed Properties

• Exact Mass: 251.0019067g/mol
• Monoisotopic Mass: 251.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Additional information on (3-chloro-2-methoxyphenyl)methyl sulfamate

Introduction to (3-Chloro-2-methoxyphenyl)methyl Sulfamate (CAS No. 2229546-49-8)

(3-Chloro-2-methoxyphenyl)methyl sulfamate (CAS No. 2229546-49-8) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to (3-chloro-2-methoxyphenyl)methyl sulfamate.

Chemical Structure and Properties

(3-Chloro-2-methoxyphenyl)methyl sulfamate is a sulfamate derivative with a molecular formula of C₉H₁₀ClNO₄S and a molecular weight of 257.69 g/mol. The compound features a chlorinated and methoxylated benzene ring linked to a sulfamate group through a methyl bridge. The presence of these functional groups imparts specific chemical properties to the molecule, such as enhanced solubility in polar solvents and reactivity in various chemical reactions.

The sulfamate group is particularly noteworthy due to its ability to form stable complexes with metal ions, which can be exploited in the design of metalloprotein inhibitors or other bioactive molecules. Additionally, the chloro and methoxy substituents on the benzene ring contribute to the compound's lipophilicity and electronic properties, influencing its interactions with biological targets.

Synthesis Methods

The synthesis of (3-chloro-2-methoxyphenyl)methyl sulfamate has been explored using various methodologies, each with its own advantages and limitations. One common approach involves the reaction of 3-chloro-2-methoxybenzyl alcohol with sulfamoyl chloride in the presence of a base such as triethylamine. This method typically yields high purity products but may require careful control of reaction conditions to avoid side reactions.

An alternative synthetic route involves the use of 3-chloro-2-methoxybenzyl chloride as a starting material, which is then reacted with sodium sulfamate in an appropriate solvent. This method is often preferred for its simplicity and scalability, making it suitable for large-scale production processes.

Biological Activities and Therapeutic Potential

(3-Chloro-2-methoxyphenyl)methyl sulfamate has been investigated for its potential therapeutic applications in various disease models. Recent studies have highlighted its activity as an inhibitor of specific enzymes involved in metabolic pathways, particularly those associated with cancer and inflammatory diseases.

In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that (3-chloro-2-methoxyphenyl)methyl sulfamate exhibits potent inhibitory activity against human carbonic anhydrase II (hCA II), an enzyme implicated in tumor growth and metastasis. The compound was found to have a low nanomolar IC₅₀ value, indicating high potency and selectivity for hCA II over other isoforms.

Furthermore, preliminary studies have suggested that (3-chloro-2-methoxyphenyl)methyl sulfamate may possess anti-inflammatory properties by modulating the activity of key signaling pathways involved in inflammation. These findings open up new avenues for the development of novel anti-inflammatory drugs based on this scaffold.

Clinical Trials and Future Prospects

The promising preclinical results obtained with (3-chloro-2-methoxyphenyl)methyl sulfamate have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently evaluating its safety and efficacy in phase I clinical trials for various indications, including cancer and chronic inflammatory diseases.

The primary focus of these trials is to assess the pharmacokinetic profile, dose-response relationships, and potential side effects associated with the administration of (3-chloro-2-methoxyphenyl)methyl sulfamate. Preliminary data from these trials are expected to provide valuable insights into the compound's therapeutic potential and guide further development efforts.

Conclusion

In summary, (3-chloro-2-methoxyphenyl)methyl sulfamate (CAS No. 2229546-49-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its mechanisms of action and clinical utility, it is anticipated that this compound will play a significant role in advancing our understanding of disease biology and contributing to the discovery of new treatments.